Cas no 1178345-11-3 (ethyl 2-4-(2-aminopropyl)phenoxyacetate)

• Product Name: ethyl 2-4-(2-aminopropyl)phenoxyacetate
• CAS No: 1178345-11-3
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5682857
• PubChem ID: 20060213
• Update Time: 2025-11-01

ethyl 2-4-(2-aminopropyl)phenoxyacetate Chemical and Physical Properties

Names and Identifiers

• 1178345-11-3
• ethyl 2-[4-(2-aminopropyl)phenoxy]acetate
• AKOS005930264
• SCHEMBL9772783
• EN300-26375515
• ethyl 2-4-(2-aminopropyl)phenoxyacetate

• Inchi： 1S/C13H19NO3/c1-3-16-13(15)9-17-12-6-4-11(5-7-12)8-10(2)14/h4-7,10H,3,8-9,14H2,1-2H3
• InChI Key： MACQTSDGYZBVLE-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1C=CC(=CC=1)CC(C)N

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on ethyl 2-4-(2-aminopropyl)phenoxyacetate

Introduction to Ethyl 2-4-(2-aminopropyl)phenoxyacetate (CAS No. 1178345-11-3)

Ethyl 2-4-(2-aminopropyl)phenoxyacetate, identified by its CAS number 1178345-11-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its phenoxyacetate backbone and aminopropyl side chain, has garnered attention due to its potential applications in drug development and molecular research. The unique structural features of ethyl 2-4-(2-aminopropyl)phenoxyacetate make it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The chemical structure of ethyl 2-4-(2-aminopropyl)phenoxyacetate consists of a phenolic ring substituted at the 2 and 4 positions with a phenoxy group, which is further linked to an acetate moiety. The presence of the 2-aminopropyl group introduces a basic nitrogen atom, which can participate in hydrogen bonding and other non-covalent interactions, enhancing the compound's binding affinity to biological targets. This structural motif is commonly found in many bioactive molecules, suggesting that ethyl 2-4-(2-aminopropyl)phenoxyacetate may exhibit interesting pharmacological properties.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. Ethyl 2-4-(2-aminopropyl)phenoxyacetate has been studied for its potential role as a precursor in the synthesis of drugs targeting various diseases. For instance, its structural framework is reminiscent of molecules known to interact with enzymes and receptors involved in metabolic pathways. Researchers have explored its derivatives as candidates for treating conditions such as inflammation, pain, and neurodegenerative disorders.

One of the most compelling aspects of ethyl 2-4-(2-aminopropyl)phenoxyacetate is its versatility in chemical modification. The presence of both the phenoxy group and the aminopropyl group provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has led to several innovative synthetic strategies being developed, including palladium-catalyzed cross-coupling reactions and enzymatic modifications.

The pharmacological profile of ethyl 2-4-(2-aminopropyl)phenoxyacetate has been investigated through both computational modeling and experimental studies. Computational methods have been employed to predict its binding affinity to various biological targets, while experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been used to characterize its molecular interactions. These studies have provided valuable insights into the compound's potential as a lead molecule in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient preparation of ethyl 2-4-(2-aminopropyl)phenoxyacetate on an industrial scale. These improvements have not only reduced production costs but also enhanced the purity of the final product, making it more suitable for pharmaceutical applications. Additionally, green chemistry principles have been integrated into the synthesis process, minimizing waste and reducing environmental impact.

The biological activity of ethyl 2-4-(2-aminopropyl)phenoxyacetate has been further explored through preclinical studies. These investigations have revealed promising results regarding its potential as an anti-inflammatory agent and pain reliever. The compound has shown ability to modulate inflammatory pathways by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Moreover, its ability to cross the blood-brain barrier suggests that it may be effective in treating central nervous system disorders.

In conclusion, ethyl 2-4-(2-aminopropyl)phenoxyacetate (CAS No. 1178345-11-3) is a compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its versatility in chemical modification, make it a valuable intermediate for synthesizing novel bioactive molecules. Recent studies have highlighted its promising applications in treating inflammation, pain, and neurodegenerative disorders. As research continues to uncover new therapeutic possibilities, ethyl 2-4-(2-aminopropyl)phenoxyacetate is poised to play a crucial role in the next generation of pharmaceutical innovations.